Cas no 2228474-62-0 (2-(3-trifluoromethanesulfonylphenyl)propanenitrile)

• Product Name: 2-(3-trifluoromethanesulfonylphenyl)propanenitrile
• CAS No: 2228474-62-0
• MF: C₁₀H₈F₃NO₂S
• MW: 263.236231803894
• CID: 5897150
• PubChem ID: 165660938
• Update Time: 2025-05-21

2-(3-trifluoromethanesulfonylphenyl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-(3-trifluoromethanesulfonylphenyl)propanenitrile
• EN300-1990212
• 2228474-62-0

• Inchi： 1S/C10H8F3NO2S/c1-7(6-14)8-3-2-4-9(5-8)17(15,16)10(11,12)13/h2-5,7H,1H3
• InChI Key： JUWOUUYCGWNHRT-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)(C1C=CC=C(C=1)C(C#N)C)(=O)=O

Computed Properties

• Exact Mass: 263.02278416g/mol
• Monoisotopic Mass: 263.02278416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 66.3Ų

Additional information on 2-(3-trifluoromethanesulfonylphenyl)propanenitrile

2-(3-Trifluoromethanesulfonylphenyl)Propanenitrile: A Comprehensive Overview

2-(3-Trifluoromethanesulfonylphenyl)propanenitrile, a compound with the CAS number 2228474-62-0, is a highly specialized organic chemical that has garnered significant attention in the fields of pharmaceutical chemistry, materials science, and agrochemical research. This compound is notable for its unique structure, which combines a trifluoromethanesulfonyl group attached to a phenyl ring and a nitrile group at the terminal position of a propane chain. The combination of these functional groups imparts distinctive chemical properties, making it a valuable building block in various synthetic processes.

The synthesis of 2-(3-trifluoromethanesulfonylphenyl)propanenitrile typically involves multi-step reactions, often starting from aromatic precursors. The introduction of the trifluoromethanesulfonyl group is achieved through sulfonylation reactions, which are well-documented in organic chemistry literature. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and minimizing environmental impact. These improvements have made the compound more accessible for large-scale applications in industries such as pharmaceuticals and agrochemicals.

In terms of applications, 2-(3-trifluoromethanesulfonylphenyl)propanenitrile serves as an intermediate in the synthesis of bioactive molecules. Its trifluoromethanesulfonyl group is known to enhance the stability and bioavailability of drugs, while the nitrile group provides versatility in further functionalization. For instance, it has been utilized in the development of novel kinase inhibitors, which are critical in anticancer drug discovery. Recent studies have demonstrated its potential as a lead compound in targeting specific protein kinases involved in cellular signaling pathways.

The chemical stability and reactivity of 2-(3-trifluoromethanesulfonylphenyl)propanenitrile make it an ideal candidate for use in Suzuki-Miyaura cross-coupling reactions. This reaction is pivotal in constructing biaryl structures, which are commonly found in pharmaceutical agents. The trifluoromethanesulfonyl group acts as an excellent leaving group under palladium-catalyzed conditions, facilitating efficient coupling with arylboronic acids. This property has been exploited in the synthesis of complex molecular frameworks with high precision.

From an environmental perspective, researchers have focused on developing eco-friendly synthetic routes for 2-(3-trifluoromethanesulfonylphenyl)propanenitrile. Green chemistry principles have been integrated into its production processes, including the use of renewable solvents and catalysts. These efforts align with global sustainability goals and reduce the ecological footprint associated with chemical manufacturing.

In conclusion, 2-(3-trifluoromethanesulfonylphenyl)propanenitrile stands as a versatile and valuable compound with wide-ranging applications across multiple disciplines. Its unique chemical properties, combined with advancements in synthetic methodologies and sustainability practices, position it as a key player in modern chemical innovation.